4-bromo-N-(1-(thiophene-2-carbonyl)indolin-6-yl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H13BrN2O2S2/c19-12-8-16(25-10-12)17(22)20-13-4-3-11-5-6-21(14(11)9-13)18(23)15-2-1-7-24-15/h1-4,7-10H,5-6H2,(H,20,22)
• InChI Key: GGUUJOAXIDJEDF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=CC(=C2)NC(=O)C3=CC(=CS3)Br)C(=O)C4=CC=CS4
• Molecular Formula: C18H13BrN2O2S2
• Molecular Weight: 433.3 g/mol

Description

4-bromo-N-(1-(thiophene-2-carbonyl)indolin-6-yl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Regioselective Synthesis : A study outlined the regioselective synthesis of a similar compound, 4-bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide, highlighting a four-step protocol starting from thiophene with a 47% overall yield (Bar & Martin, 2021).
• Suzuki Cross-Coupling Reactions : Another research demonstrated the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides using Suzuki cross-coupling reactions. This study also explored their electronic and nonlinear optical properties through DFT calculations (Ahmad et al., 2021).
• Oxidation and Electrophilic Substitution Reactions : The synthesis and reactivity of similar thiophene-based compounds were examined, with a focus on their ability to undergo various electrophilic substitution reactions (Aleksandrov et al., 2020).

Pharmacological and Biological Applications

• Inhibitors of Plasmodium falciparum Enoyl‐ACP Reductase : Research on benzothiophene carboxamide derivatives, including bromo-benzothiophene carboxamide derivatives, revealed their potential as inhibitors of Plasmodium falciparum enoyl‐ACP reductase, indicating promise for antimalarial drug development (Banerjee et al., 2011).
• Antimicrobial Evaluation and Docking Studies : A study synthesized thiophene-based carboxamides and conducted antimicrobial evaluation and molecular docking studies, indicating their potential in biological applications (Talupur et al., 2021).

Material Science Applications

• Photostabilizers for Rigid Poly(vinyl chloride) : Research on new thiophene derivatives, including bromo-thiophene carboxamides, demonstrated their effectiveness as photostabilizers for rigid poly(vinyl chloride), showing their potential in material science applications (Balakit et al., 2015).

Future Directions

Thiophene-based analogs, such as 4-bromo-N-(1-(thiophene-2-carbonyl)indolin-6-yl)thiophene-2-carboxamide, have been the subject of growing interest due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.